Cas no 2035003-74-6 ((2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one)
(2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(2-chlorophenyl)-1-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one
- (E)-3-(2-chlorophenyl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)prop-2-en-1-one
- (2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one
-
- Inchi: 1S/C18H16ClF3N4O/c19-14-4-2-1-3-13(14)5-6-17(27)26-9-7-25(8-10-26)16-11-15(18(20,21)22)23-12-24-16/h1-6,11-12H,7-10H2/b6-5+
- InChI Key: ZPYXYFRGPGCYPF-AATRIKPKSA-N
- SMILES: ClC1=C([H])C([H])=C([H])C([H])=C1/C(/[H])=C(\[H])/C(N1C([H])([H])C([H])([H])N(C2C([H])=C(C(F)(F)F)N=C([H])N=2)C([H])([H])C1([H])[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 537
- XLogP3: 3.6
- Topological Polar Surface Area: 49.3
(2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6523-0300-2μmol |
(2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one |
2035003-74-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0300-5μmol |
(2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one |
2035003-74-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0300-10μmol |
(2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one |
2035003-74-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0300-20μmol |
(2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one |
2035003-74-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0300-1mg |
(2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one |
2035003-74-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0300-2mg |
(2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one |
2035003-74-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0300-3mg |
(2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one |
2035003-74-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0300-4mg |
(2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one |
2035003-74-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0300-5mg |
(2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one |
2035003-74-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0300-10mg |
(2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one |
2035003-74-6 | 10mg |
$79.0 | 2023-09-08 |
(2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on (2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one
Introduction to Compound with CAS No. 2035003-74-6 and Its Applications in Modern Medicinal Chemistry
The compound with the CAS number 2035003-74-6 is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. The systematic name of this compound is (2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one, which provides a detailed insight into its chemical composition and the functional groups present. This introduction aims to explore the compound's structure, properties, and the latest research findings that highlight its significance in drug discovery and development.
The molecular structure of this compound features a variety of functional groups that contribute to its biological activity. The presence of a prop-2-en-1-one moiety, also known as an α,β-unsaturated ketone, suggests potential reactivity that could be exploited in various chemical transformations. Additionally, the 2-chlorophenyl group introduces a halogen substituent, which is often used in medicinal chemistry to enhance binding affinity and metabolic stability. The piperazine ring, another notable feature, is commonly found in many pharmacologically active compounds due to its ability to form hydrogen bonds and interact with biological targets.
The compound also incorporates a 6-(trifluoromethyl)pyrimidin-4-yl group, which is a well-known pharmacophore in drug design. The trifluoromethyl group enhances the lipophilicity of the molecule, potentially improving its oral bioavailability, while the pyrimidine ring itself is frequently involved in interactions with biological receptors. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of new therapeutic agents.
In recent years, there has been growing interest in the development of small molecules that can modulate neurological disorders. The piperazine moiety in this compound is particularly relevant in this context, as it has been shown to interact with various neurotransmitter receptors. Current research indicates that compounds containing piperazine are effective in treating conditions such as depression, anxiety, and schizophrenia by influencing serotonin and dopamine pathways. The specific arrangement of atoms in (2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one makes it a promising candidate for further investigation in this area.
The influence of halogen atoms on drug efficacy is another critical aspect of this compound's design. The 2-chlorophenyl group not only contributes to the molecule's overall shape but also plays a role in its interactions with biological targets. Halogenated aromatic rings are known to improve binding affinity by increasing hydrophobic interactions and van der Waals forces. This feature has been leveraged in the development of numerous drugs that target enzymes and receptors involved in various diseases.
The trifluoromethyl group present in the 6-(trifluoromethyl)pyrimidin-4-yl moiety is particularly noteworthy for its impact on metabolic stability and pharmacokinetic properties. This substituent can significantly enhance the half-life of a drug by preventing rapid degradation by metabolic enzymes. Furthermore, it can influence the distribution and excretion of the compound within the body, making it an essential consideration in drug design. Recent studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts.
The α,β-unsaturated ketone (prop-2-en-1-one) moiety in this compound offers additional opportunities for chemical modification and derivatization. This functional group can participate in various reactions such as Michael additions, condensations, and cyclizations, allowing chemists to explore a wide range of structural variations. Such flexibility is crucial during the lead optimization process, where subtle changes in molecular structure can significantly alter biological activity.
The combination of these structural features makes (2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one an intriguing candidate for further investigation in medicinal chemistry. Researchers are particularly interested in exploring its potential as an intermediate or lead compound for new drugs targeting neurological disorders, pain management, and other therapeutic areas. The unique blend of functional groups present in this molecule provides a rich foundation for synthetic modifications aimed at improving potency, selectivity, and pharmacokinetic properties.
In conclusion, the compound with CAS number 2035003-74-6 represents a significant advancement in medicinal chemistry due to its complex and multifaceted structure. The systematic name (2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one underscores its intricate composition and highlights key functional groups that contribute to its potential therapeutic applications. As research continues to uncover new ways to leverage these structural features, this compound holds promise for addressing some of the most challenging diseases faced by modern medicine.
2035003-74-6 ((2E)-3-(2-chlorophenyl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)